Cas no 876918-88-6 (BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]-)

• Product Name: BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]-
• CAS No: 876918-88-6
• MF: C₁₂H₁₅BN₂O₂
• MW: 230.070702791214
• CID: 3398849
• PubChem ID: 70669948
• Update Time: 2025-10-31

BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]-
• Boronic acid, B-[3-cyano-4-(1-piperidinyl)phenyl]-
• [3-Cyano-4-(piperidin-1-yl)phenyl]boronic acid
• CS-0177394
• [3-Cyano-4-(piperidin-1-yl)phenyl]boronicacid
• 876918-88-6
• SCHEMBL12127954

• Inchi： 1S/C12H15BN2O2/c14-9-10-8-11(13(16)17)4-5-12(10)15-6-2-1-3-7-15/h4-5,8,16-17H,1-3,6-7H2
• InChI Key： VEVFKUOPKOVUHF-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCCC2)C(C#N)=C1)(O)O

Computed Properties

• Exact Mass: 230.1226579Da
• Monoisotopic Mass: 230.1226579Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]-

Introduction to BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- (CAS No. 876918-88-6)

BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]-, identified by its CAS number 876918-88-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and biotechnology.

The molecular structure of BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- features a boronic acid functional group attached to a phenyl ring that is further substituted with a cyano group and a piperidine moiety. This particular arrangement of functional groups imparts distinct chemical reactivity and biological activity, which has been the focus of numerous studies aimed at exploring its potential therapeutic applications.

In recent years, there has been a growing interest in boronic acid derivatives due to their ability to interact with biological targets in a highly specific manner. Boronic acids are known for their capacity to form reversible covalent bonds with hydroxyl groups, a property that makes them particularly useful in the design of protease inhibitors. The presence of the cyano group in BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- enhances its electronic properties, potentially influencing its binding affinity and selectivity towards biological targets.

One of the most promising areas of research involving this compound is its application as an intermediate in the synthesis of novel drug candidates. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug design. Furthermore, the cyano group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific therapeutic purposes.

Recent studies have highlighted the potential of BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- in the development of targeted therapies for various diseases. For instance, research has demonstrated its efficacy as an inhibitor of certain enzymes implicated in cancer progression. The ability of boronic acid derivatives to disrupt key enzymatic pathways has made them a focal point in oncology research. The specific structural features of this compound have been shown to enhance its binding interactions with target proteins, leading to potent inhibitory effects.

The pharmacokinetic profile of BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- is another area of active investigation. Studies have shown that this compound exhibits favorable metabolic stability and moderate oral bioavailability, suggesting its potential for clinical translation. Additionally, its ability to cross biological membranes has been explored, indicating its suitability for topical and systemic applications.

In conclusion, BORONIC ACID, [3-CYANO-4-(1-PIPERIDINYL)PHENYL]- (CAS No. 876918-88-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural and functional properties make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.